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Compound of Interest

Compound Name: Quinoxaline-5-carboxylic acid

Cat. No.: B152838 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling and disposal of Quinoxaline-5-
carboxylic acid, presented to build deep trust and provide value beyond the product itself.

Chemical Identifier:

CAS Number: 6924-66-9[1]

Molecular Formula: C9H6N2O2[1][2]

Molecular Weight: 174.16[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
Quinoxaline-5-carboxylic acid is classified as a substance that causes skin irritation, serious

eye irritation, and may cause respiratory irritation.[2] Adherence to proper PPE protocols is the

first line of defense against accidental exposure.
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Protection Type Specification Purpose Protection Level

Eye Protection
Goggles (European

standard - EN 166)

Protects eyes from

splashes and airborne

particles.[2]

Primary

Hand Protection

Protective gloves

(Nitrile or Neoprene

recommended)

Provides a barrier

against direct skin

contact.[2] Inspect for

degradation or

punctures before use.

Primary

Body Protection
Long-sleeved clothing,

Laboratory Coat

Protects skin and

personal clothing from

contamination.[2]

Primary

Respiratory Protection

Not required under

normal use with

adequate ventilation.

For large-scale use or

emergencies, a

NIOSH/MSHA or

European Standard

EN 136 approved

respirator is

recommended.[2]

Prevents inhalation of

dust particles.
Task-Dependent

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Quinoxaline-5-carboxylic acid from receipt to disposal is

critical for maintaining a safe laboratory environment.

1. Preparation:

Donning PPE: Before handling, put on a laboratory coat, appropriate gloves, and safety

goggles.[2]
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Work Area: Conduct all work in a well-ventilated area.[2] Ensure that eyewash stations and

safety showers are located close to the workstation.[2]

2. Handling:

General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[3] Wash

hands thoroughly after handling.[2][4]

Weighing and Transferring: Handle as a solid powder. Avoid creating dust. Use a chemical

fume hood for these operations if possible.

Preparing Solutions: When dissolving, slowly add the solid to the solvent to prevent

splashing.

3. Storage:

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] The

recommended storage temperature is between 0-8°C.[1]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[3][5]

Emergency and First Aid Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10116107&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116107&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=CC03501DA&productDescription=2-QUINOXALINECARBOXYLIC+1GR2-&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10116107&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR18339_msds.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10116107&countryCode=GB&language=en
https://www.chemimpex.com/products/17371
https://www.fishersci.com/store/msds?partNumber=CC03501DA&productDescription=2-QUINOXALINECARBOXYLIC+1GR2-&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC454760010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[2][6] If skin

irritation persists, seek medical attention.[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2] Get

medical attention.[2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] If not breathing,

give artificial respiration.[3] Get medical

attention if symptoms occur.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[2] Get medical attention if

symptoms occur.[2]

In Case of a Spill: For minor spills, sweep up the solid material and shovel it into a suitable

container for disposal.[2][4] Avoid generating dust.[4] Ensure adequate ventilation. For major

spills, clear the area and control personal contact with the substance by using appropriate

protective equipment.[4]

Disposal Plan
Proper disposal of Quinoxaline-5-carboxylic acid and its contaminated waste is essential to

prevent environmental contamination and comply with regulations.

Waste Classification: Waste from residues or unused product is classified as hazardous.[2]

Disposal Method: Dispose of in accordance with European Directives on waste and

hazardous waste, as well as local regulations.[2] Do not release into the environment.

Contaminated Packaging: Dispose of the container at a hazardous or special waste

collection point.[2]
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General Guidance: All solid waste (e.g., contaminated gloves, weighing paper) and liquid

waste containing Quinoxaline-5-carboxylic acid must be collected in a clearly labeled

hazardous waste container.[7] Do not pour waste down the drain.[8]

Workflow for Handling Quinoxaline-5-carboxylic
Acid
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Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Quinoxaline-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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